Cas no 1803746-75-9 (1-(3-Bromo-2-iodophenyl)-3-chloropropan-1-one)

• Product Name: 1-(3-Bromo-2-iodophenyl)-3-chloropropan-1-one
• CAS No: 1803746-75-9
• MF: C₉H₇BrClIO
• MW: 373.412753343582
• CID: 4978743
• Update Time: 2023-08-24

1-(3-Bromo-2-iodophenyl)-3-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-2-iodophenyl)-3-chloropropan-1-one

• Inchi： 1S/C9H7BrClIO/c10-7-3-1-2-6(9(7)12)8(13)4-5-11/h1-3H,4-5H2
• InChI Key： TUYHPRKPPLFRNP-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(CCCl)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1